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Compound of Interest

Compound Name: ATTO 700

Cat. No.: B15557223

This guide provides an in-depth overview of the excitation and emission spectra of the
fluorescent dye ATTO 700, tailored for researchers, scientists, and professionals in drug
development. It includes key quantitative data, detailed experimental methodologies for
spectral characterization, and a visual representation of the experimental workflow.

Core Spectroscopic Data

ATTO 700 is a fluorescent label characterized by its strong absorption, high fluorescence
quantum yield, and excellent photostability.[1][2] As a zwitterionic and rigid dye, its optical
properties are minimally affected by solvent and temperature.[1][3] The fluorescence of ATTO
700 is most efficiently excited in the 670 - 715 nm range.[1][4][5] It is also noted that the
fluorescence of ATTO 700 can be quenched by electron donors such as guanine and
tryptophan.[1][4]

The key spectroscopic parameters of ATTO 700 are summarized in the table below:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15557223?utm_src=pdf-interest
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.genelink.com/newsite/products/MODPDFFILES/26-6985.pdf
https://www.medchemexpress.com/atto-700-nhs-ester.html
https://www.genelink.com/newsite/products/MODPDFFILES/26-6985.pdf
https://blog.biosearchtech.com/know-your-oligo-modifications-atto-dyes
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.genelink.com/newsite/products/MODPDFFILES/26-6985.pdf
https://lifesciences.danaher.com/us/en/products/sku/ad-700-35-leica.html
https://lifesciences.danaher.com/us/en/products/sku/ad-700-231-leica.html
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.genelink.com/newsite/products/MODPDFFILES/26-6985.pdf
https://lifesciences.danaher.com/us/en/products/sku/ad-700-35-leica.html
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference
Excitation Maximum (Aex) 699 nm[6], 700 nm[4][7] [41061[7]
o ) 715 nm(6], 716 nm[4][5][8],
Emission Maximum (Aem) [4151617118]
719 nm[7]
Molar Extinction Coefficient 1.20 x 10> M~tcm~1[7], 1.25 x
e [41191[7]
(emax) 105> M~1cm~1[4][9]
Fluorescence Quantum Yield
25%(4], 0.25[9][10] [4]1[9][10]
(@)
Fluorescence Lifetime (tfl) 1.6 ns[4][9][7] [41090[7]

Experimental Protocol for Spectral Characterization

The following protocol outlines the methodology for determining the excitation and emission
spectra of ATTO 700.

1. Instrumentation
A calibrated spectrofluorometer is required, equipped with:
» A high-intensity Xenon arc lamp as the excitation source.[11]

» Two diffraction grating monochromators for wavelength selection (excitation and emission).
[11]

o A sample holder compatible with standard quartz cuvettes.
o A sensitive detector, such as a photomultiplier tube (PMT).
2. Sample Preparation

» Solvent Selection: Prepare a stock solution of ATTO 700 in a suitable polar solvent such as
ethanol or deionized water.[9]
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Working Solution: Dilute the stock solution to a concentration that results in an absorbance of
approximately 0.025 at the excitation maximum to minimize inner filter effects.[12]

Blank Sample: Use the same solvent as used for the working solution to serve as a blank for
background correction.[11]

. Data Acquisition

Instrument Stabilization: Turn on the spectrofluorometer and allow the Xenon lamp to
stabilize for at least 30 minutes to ensure a constant light output.[11]

Slit Widths: Set the excitation and emission slit widths to a suitable value, typically 5 nm, to
balance spectral resolution and signal intensity.[11]

Emission Spectrum Measurement:

[¢]

Place the blank cuvette in the sample holder and record a blank spectrum.

[¢]

Replace the blank with the ATTO 700 working solution.

[e]

Set the excitation monochromator to the known excitation maximum (e.g., 700 nm).

o

Scan the emission monochromator over a desired range (e.g., 710 nm to 800 nm).

[¢]

Record the fluorescence intensity at each emission wavelength.[11]

Excitation Spectrum Measurement:

[e]

Keep the ATTO 700 working solution in the sample holder.

o

Set the emission monochromator to the determined emission maximum (e.g., 716 nm).

[¢]

Scan the excitation monochromator over a desired range (e.g., 650 nm to 710 nm).

[¢]

Record the fluorescence intensity at each excitation wavelength.[11]

. Data Processing
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e Background Subtraction: Subtract the blank spectrum from the sample's emission spectrum
to correct for background fluorescence and Raman scattering from the solvent.[11]

o Correction Factors: Apply instrument-specific correction factors to both the excitation and
emission spectra to account for variations in lamp intensity and detector response at different

wavelengths.

o Normalization: Normalize the corrected spectra to the maximum intensity value (set to 100%
or 1.0) for clear visualization and comparison.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental workflow for characterizing
the spectral properties of ATTO 700.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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